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Compound of Interest

Compound Name:
Ethyl 6-aminopyridazine-3-

carboxylate

CAS No.: 98548-01-7

Cat. No.: B3021198

Get Quote

In the landscape of modern medicinal chemistry, the pyridazine nucleus stands out as a

privileged scaffold. Its unique electronic properties, imparted by the adjacent nitrogen atoms,

offer a versatile platform for developing novel therapeutic agents. Ethyl 6-aminopyridazine-3-
carboxylate is a prime exemplar of this chemical family, serving as a critical building block and

intermediate in the synthesis of complex, biologically active molecules. This guide, prepared

from the perspective of a senior application scientist, aims to provide researchers and drug

development professionals with a comprehensive understanding of its chemical properties,

reactivity, and practical applications. We will delve into not just the "what" but the "why,"

exploring the causal relationships that govern its behavior and utility in a laboratory setting.

PART 1: Core Chemical and Physical Properties
A foundational understanding of a molecule begins with its fundamental physicochemical

properties. These parameters govern its behavior in both storage and reaction conditions,

influencing solubility, stability, and handling procedures. Ethyl 6-aminopyridazine-3-
carboxylate is typically a solid at room temperature, with purity commonly available at 95% or

higher for research purposes.[1][2]
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Table 1: Physicochemical Properties of Ethyl 6-Aminopyridazine-3-carboxylate

Property Value Source(s)

CAS Number 98548-01-7 [1][2][3][4][5]

Molecular Formula C₇H₉N₃O₂ [2][5]

Molecular Weight 167.17 g/mol [1][5]

Appearance
White to light yellow crystal or

crystalline powder
[6]

Purity ≥95% [1][2]

Storage Temperature
2-8°C, Sealed in dry, dark

place
[4][5]

SMILES CCOC(=O)C1=NN=C(C=C1)N [4]

InChI Key
ZVBFSYSSUMGOKQ-

UHFFFAOYSA-N
[5]

PART 2: Synthesis and Reactivity Profile
The utility of ethyl 6-aminopyridazine-3-carboxylate stems from its dual functionality: a

nucleophilic amino group and an electrophilic ester. The pyridazine ring itself possesses a

unique electronic character, influencing the reactivity of these substituents.

Synthetic Strategy: A Plausible Workflow
While numerous synthetic routes exist, a common approach to the pyridazine core involves the

condensation of a 1,4-dicarbonyl compound with hydrazine. For this specific molecule, a

plausible precursor would be a derivative of mucochloric or mucobromic acid, which provides

the necessary carbon backbone and initial functionalization.

Below is a generalized, step-by-step protocol that illustrates a conceptual synthetic workflow.

The choice of specific reagents and conditions is critical for maximizing yield and purity. For

instance, the chlorination step is crucial for activating the ring for subsequent amination. The

final amination step must be carefully controlled to prevent side reactions.
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Experimental Protocol: Conceptual Synthesis

Cyclization: React a suitable 1,4-dicarbonyl precursor with hydrazine hydrate in an alcoholic

solvent (e.g., ethanol) under reflux to form the pyridazinone ring.

Chlorination: Treat the resulting pyridazinone with a chlorinating agent such as phosphorus

oxychloride (POCl₃) to convert the hydroxyl group into a chloride. This is a standard and

effective method for activating such heterocyclic systems towards nucleophilic substitution.

The reaction is typically performed neat or in a high-boiling solvent.

Esterification: The carboxylic acid can be converted to the ethyl ester using standard Fischer

esterification conditions (ethanol with a catalytic amount of strong acid like H₂SO₄) or by

conversion to an acid chloride followed by reaction with ethanol. Often, this step is performed

on an earlier intermediate.

Amination: The 6-chloro substituent is then displaced by an amino group. This is typically

achieved by heating the chloro-pyridazine intermediate with a source of ammonia, such as a

solution of ammonia in a sealed tube or using a surrogate like ammonium hydroxide under

pressure. This nucleophilic aromatic substitution (SₙAr) is the key step to installing the

desired amino group.

Purification: The final product is purified from the reaction mixture, typically via

recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)

or column chromatography on silica gel.
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Conceptual Synthetic Workflow

1,4-Dicarbonyl Precursor +
Hydrazine

Cyclization
(e.g., Reflux in EtOH)

Pyridazinone Intermediate

Chlorination
(e.g., POCl₃)

6-Chloropyridazine-3-carboxylate

Amination
(e.g., NH₃, heat)

Ethyl 6-Aminopyridazine-3-carboxylate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of ethyl 6-aminopyridazine-3-carboxylate.
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Reactivity Insights
The chemistry of this molecule is dominated by its functional groups.

The Amino Group: The 6-amino group is a potent nucleophile and can undergo a variety of

reactions, including acylation, alkylation, and diazotization. It is the primary site for

derivatization when using this molecule as a building block for larger structures, such as in

the development of PROTACs or other targeted therapies.[2]

The Ester Group: The ethyl carboxylate at the 3-position is an electrophilic site. It can be

hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amines to

form amides using standard peptide coupling reagents (e.g., HATU, HOBt). It can also be

reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH₄).

The Pyridazine Ring: The ring itself is relatively electron-deficient, which makes it resistant to

electrophilic aromatic substitution but susceptible to nucleophilic attack, especially if a

leaving group is present.

Key Reactivity Pathways

Amino Group Reactions Ester Group Reactions

Ethyl 6-Aminopyridazine-3-carboxylate

Acylation
(+ Acyl Chloride)

Nucleophilic Attack

Alkylation
(+ Alkyl Halide)

Nucleophilic Attack

Hydrolysis
(+ NaOH, H₂O)

Nucleophilic Acyl Sub.

Reduction
(+ LiAlH₄)

Nucleophilic Attack

Amidation
(via carboxylic acid)

Peptide Coupling
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Click to download full resolution via product page

Caption: Primary reaction pathways for derivatizing the core scaffold.

PART 3: Spectroscopic Characterization
Unambiguous identification of ethyl 6-aminopyridazine-3-carboxylate requires a suite of

spectroscopic techniques. A Senior Application Scientist must be adept at interpreting these

data to confirm the structure and purity of the compound before proceeding with further

experiments.

Table 2: Representative Spectroscopic Data
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Technique Data Type
Expected Values /
Interpretation

¹H NMR Chemical Shift (δ)

Ethyl Group: ~4.4 ppm

(quartet, 2H, -OCH₂-), ~1.4

ppm (triplet, 3H, -CH₃).

Pyridazine Ring: Two doublets

in the aromatic region,

characteristic of the coupled

protons on the ring. Amino

Group: A broad singlet (-NH₂),

position can vary depending

on solvent and concentration.

¹³C NMR Chemical Shift (δ)

Carbonyl Carbon: ~165 ppm.

Ethyl Group: ~62 ppm (-

OCH₂-), ~14 ppm (-CH₃).

Pyridazine Ring: Multiple

signals in the aromatic region

(~120-160 ppm).

IR Spectroscopy Wavenumber (cm⁻¹)

N-H Stretch: ~3300-3500 cm⁻¹

(characteristic of the primary

amine). C=O Stretch: ~1700-

1730 cm⁻¹ (strong, sharp peak

for the ester carbonyl).

C=N/C=C Stretch: ~1500-1600

cm⁻¹ (ring vibrations).

Mass Spec. (ESI) m/z [M+H]⁺: 168.07

Note: Specific NMR shifts can vary based on the deuterated solvent used.

PART 4: Applications in Research and Drug
Development
The structural motifs within ethyl 6-aminopyridazine-3-carboxylate make it a valuable

starting point for synthesizing compounds with diverse biological activities. Its classification as
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a "Protein Degrader Building Block" by some suppliers highlights its role in the development of

PROTACs (Proteolysis Targeting Chimeras) and molecular glues.[2] The amino group provides

a convenient handle for linking to a ligand for an E3 ubiquitin ligase, while the rest of the

molecule can be elaborated to bind to a protein of interest.

Furthermore, the broader class of aminopyridazines and related pyridine carboxylic acids are

integral to drugs targeting a wide array of conditions, including cancer, tuberculosis, and

diabetes.[7] The pyridazine core can act as a bioisostere for other aromatic systems and

engage in crucial hydrogen bonding interactions with biological targets.

PART 5: Safety, Handling, and Storage
Scientific integrity demands a rigorous approach to safety. Ethyl 6-aminopyridazine-3-
carboxylate is a chemical that must be handled with appropriate precautions in a laboratory

setting.

Hazard Identification: The compound is classified as harmful if swallowed (H302), causes

skin irritation (H315), causes serious eye irritation (H319), may be harmful if inhaled (H332),

and may cause respiratory irritation (H335).[4]

Personal Protective Equipment (PPE): Always wear standard PPE, including safety goggles,

a lab coat, and chemical-resistant gloves when handling this compound.

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or

vapors.[4][8] Avoid contact with skin and eyes.[4]

Storage: Store in a tightly sealed container in a cool, dry, and dark place to ensure its

stability.[4][5] Recommended storage is often between 2-8°C.[4]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.

Conclusion
Ethyl 6-aminopyridazine-3-carboxylate is more than just a catalog chemical; it is a versatile

and powerful tool for the modern medicinal chemist. Its well-defined reactivity, stemming from

the interplay between the amino, ester, and pyridazine core, provides a reliable platform for
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synthetic elaboration. By understanding the fundamental principles outlined in this guide—from

its core properties and synthetic logic to its practical applications and safety protocols—

researchers can confidently and effectively leverage this molecule to advance their drug

discovery and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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